(Z)-2-((2-(4-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetic acid

• IUPAC Name: 2-[[(2Z)-2-[(4-chlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetic acid
• InChI: InChI=1S/C17H11ClO5/c18-11-3-1-10(2-4-11)7-15-17(21)13-6-5-12(8-14(13)23-15)22-9-16(19)20/h1-8H,9H2,(H,19,20)/b15-7-
• InChI Key: GPUPIEWPIYYXFJ-CHHVJCJISA-N
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)O)Cl
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)O)Cl
• Molecular Formula: C17H11ClO5
• Molecular Weight: 330.7 g/mol
• CAS No.: 900875-89-0

Description

(Z)-2-((2-(4-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetic acid is a useful research compound. Its molecular formula is C17H11ClO5 and its molecular weight is 330.72. The purity is usually 95%.
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Scientific Research Applications

Germination Inhibitory Constituents

Compounds structurally related to "(Z)-2-((2-(4-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetic acid" have been identified as germination inhibitory constituents in plants. For example, similar compounds isolated from the flowers of Erigeron annuus demonstrated significant inhibitory effects on the germination of lettuce seed, suggesting potential applications in agriculture for weed control or in studying plant growth regulation mechanisms (Oh et al., 2002).

Diuretics with Hypotensive Activity

Related chemical structures have been synthesized and evaluated for their diuretic and hypotensive activities, demonstrating significant efficacy in animal models. Such studies indicate the potential of these compounds in developing new treatments for conditions such as hypertension and heart failure (Ong et al., 1987).

Antibacterial Activity

Derivatives featuring similar structural motifs have shown promising antibacterial activity against a range of bacterial strains, including drug-resistant ones. This suggests the compound's framework could be a valuable scaffold for designing new antibiotics or antimicrobial agents (Kadian et al., 2012).

Antiinflammatory Activity

Acetic acid derivatives of tricyclic systems, which share a resemblance to the query compound, have been synthesized and tested for antiinflammatory activity. One of these compounds showed high antiinflammatory activity in animal models, highlighting the potential of similar compounds in developing new antiinflammatory drugs (Ackrell et al., 1978).

Coordination Complexes and Luminescence

Compounds structurally related to "this compound" have been used to synthesize coordination complexes with unique properties, such as luminescence. This suggests potential applications in materials science for creating photoluminescent materials or sensors (Xu et al., 2017).